BENGHE Foundational & Exploratory

Check Availability & Pricing

The Principle of Quantum Confinement in ZnS
Quantum Dots

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zinc sulfide

Cat. No.: B7820697

Quantum dots are semiconductor nanocrystals, typically a few nanometers in size, which
exhibit quantum mechanical properties.[2] When the size of a semiconductor crystal is reduced
to a dimension comparable to or smaller than its exciton Bohr radius, the charge carriers
(electrons and holes) become spatially confined.[3][4] This phenomenon, known as the
guantum confinement effect, leads to the quantization of energy levels, similar to those in an
atom.[4] Consequently, the continuous energy bands of the bulk material are transformed into
discrete, atomic-like energy levels.[2][4]

For Zinc Sulfide (ZnS), a lI-VI semiconductor with a wide bandgap of 3.68 eV in its bulk form,
the exciton Bohr radius is approximately 2.5 nm.[3][5] When the size of ZnS nanocrystals is
reduced to below 10 nm, strong quantum confinement effects become apparent.[6] A primary
consequence of this confinement is the widening of the bandgap energy.[7][8] This size-
dependent bandgap allows for the tuning of the optical and electronic properties of ZnS QDs
simply by controlling their size during synthesis.[3][4] As the particle size decreases, the
bandgap energy increases, resulting in a "blue shift" in both the absorption and emission
spectra.[7][9]

The relationship between the bandgap energy of a quantum dot and its radius can be
approximated by the Brus equation.[3] This model provides a theoretical framework for
understanding and predicting the size-dependent optical properties of ZnS QDs.[3][7]
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Prepare Aqueous Solutions:
1. Zinc Precursor (e.g., Zn(NOs)2)
2. Sulfur Precursor (e.g., NazS)

:

Mix Precursors in Deionized Water
(Vigorous Stirring at Room Temp)

:

Aging/Growth
(Control time to tune size)

:

Purification
(Centrifugation/Dialysis)

ZnS QDs Colloid
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Characterization of ZnS QDs

Synthesized ZnS QDs
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ZnS Quantum Dot Nanocarrier
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- Targeting Moiety (e.g., Antibody)
- Therapeutic Drug
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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